Cas no 25488-37-3 (Murrayazoline)

Murrayazoline structure
Murrayazoline structure
Product Name:Murrayazoline
CAS No:25488-37-3
MF:C23H25NO
MW:331.450706243515
CID:260641
PubChem ID:375143
Update Time:2024-03-01

Murrayazoline Chemical and Physical Properties

Names and Identifiers

    • 1,12-Epoxy-9H-indolo[3,2,1-de]phenanthridine,9a,10,11,12,13,13a-hexahydro-2,9,9,12-tetramethyl-, (9aR,12S,13aS)-rel-(+)-
    • (+)-Murrayazoline
    • 1,12-Epoxy-9H-indolo[3,2,1-de]phenanthridine,9a,10,11,12,13,13a-hexahydro-2,9,9,12-tetramethyl-, (9aa,12b,13aa)-
    • Curryangin
    • Curryangine
    • Mahanimbidin
    • Mahanimbidine
    • Murrayazoline
    • Currayangine
    • NSC654277
    • (+/-)-Currayangine
    • NCI60_018841
    • AKOS040735198
    • (14R,17S,19S)-3,13,13,17-tetramethyl-21-oxa-12-azahexacyclo[10.7.1.12,17.05,20.06,11.014,19]henicosa-1,3,5(20),6,8,10-hexaene
    • DTXSID401316331
    • 25488-37-3
    • 1,12-Epoxy-9H-indolo[3,2,1-de]phenanthridine, 9a,10,11,12,13,13a-hexahydro-2,9,9,12-tetramethyl-, (9aR,12S,13aS)-
    • CHEMBL524719
    • CHEMBL1971508
    • 3,13,13,17-tetramethyl-21-oxa-12-azahexacyclo[10.7.1.1^{2,17}.0^{5,20}.0^{6,11}.0^{14,19}]henicosa-1(20),2,4,6,8,10-hexaene
    • CHEBI:179461
    • 3,13,13,17-tetramethyl-21-oxa-12-azahexacyclo[10.7.1.12,17.05,20.06,11.014,19]henicosa-1,3,5(20),6,8,10-hexaene
    • NSC-654277
    • Inchi: 1S/C23H25NO/c1-13-11-15-14-7-5-6-8-18(14)24-20(15)19-16-12-23(4,25-21(13)19)10-9-17(16)22(24,2)3/h5-8,11,16-17H,9-10,12H2,1-4H3
    • InChI Key: YPSWCORASQDCJM-UHFFFAOYSA-N
    • SMILES: O1C2=C(C)C=C3C4C=CC=CC=4N4C3=C2C2CC1(C)CCC2C4(C)C

Computed Properties

  • Exact Mass: 331.193614421g/mol
  • Monoisotopic Mass: 331.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 14.2
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 266°C

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